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Introduction

Carbon monoxide (CO) is a colorless, odorless, and toxic gas produced from the incomplete
combustion of carbon-containing fuels. Accurate quantification of CO is crucial in various fields,
including environmental monitoring, industrial safety, and biomedical research. The iodine
pentoxide (1205) method is a highly sensitive and accurate classical analytical technique for
determining CO concentrations, even at parts-per-million (ppm) levels.[1][2] This method relies
on the quantitative oxidation of carbon monoxide by iodine pentoxide at an elevated
temperature.

Principle of the Method

The core of the method is the stoichiometric reaction between carbon monoxide and solid
iodine pentoxide. At a temperature of approximately 150°C, 1205 oxidizes CO to carbon
dioxide (COz2), and in the process, is reduced to elemental iodine (12).[2][3]
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The primary reaction is: 5CO(g) + [20s(s) — 5CO2(g) + 12(g)[4][5][6]

The liberated iodine vapor is then captured in an absorption solution, typically potassium iodide
(KI), where it forms the triiodide ion (Is~). The amount of triiodide is then determined by titration
with a standardized solution of sodium thiosulfate (Na2S203) using a starch indicator.[3][4] This
allows for the precise calculation of the initial amount of carbon monoxide in the gas sample.

Experimental Protocol

This protocol details the necessary apparatus, reagents, and step-by-step procedure for the
determination of CO using the iodine pentoxide method.

1. Apparatus

A typical setup consists of a gas train designed to purify the sample gas, react it with iodine
pentoxide, and trap the resulting iodine. The components are assembled in the following
sequence:

e Gas Inlet: Connects to the source of the gas sample.
 Purification Train: A series of absorption tubes to remove interfering gases.
o Tube 1: Chromic acid or potassium hydroxide to remove acid gases like H2S and SOa.

o Tube 2: Activated charcoal to absorb unsaturated hydrocarbons (e.g., ethylene, acetylene)
and other organic vapors.[7]

» lodine Pentoxide Reaction Tube: A U-shaped glass tube containing granular iodine
pentoxide. This tube is placed in an oil bath or heating block maintained at a constant
temperature of 150°C.[2] Temperatures below 140°C can lead to incomplete reactions.[3]

 lodine Absorption Tube: A gas-washing bottle or bubbler containing a known concentration of
potassium iodide (KI) solution to trap the liberated iodine.

e Flow Meter and Vacuum Pump: To draw the gas sample through the train at a controlled and
measured rate.

2. Reagents and Preparation
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lodine Pentoxide (120s): Use high-purity, granular 120s. To prepare, dehydrate iodic acid
(HIOs) by heating it in a stream of dry air at 200°C.[8][9][10]

Potassium lodide (KI) Solution (10% w/v): Dissolve 10 g of Kl in 200 mL of deionized water.

Standardized Sodium Thiosulfate (Na2S20s) Solution (0.001 N): Prepare by diluting a stock
solution of 0.1 N Na2S20s. Standardize against a primary standard like potassium iodate.

Starch Indicator Solution (1% w/v): Mix 1 g of soluble starch with a small amount of cold
water to form a paste. Add this paste to 100 mL of boiling water and stir until dissolved. Allow
to cool before use.

Purification Reagents: As required (e.g., chromic acid on an inert support, granular activated
charcoal).

. Procedure

Apparatus Assembly: Assemble the gas train as described above. Ensure all connections are
gas-tight.

System Conditioning: Heat the oil bath containing the 120s tube to a stable 150°C.[2]

Blank Run: Before analyzing a sample, perform a blank run by passing CO-free air or
nitrogen through the entire apparatus for the same duration as a typical sample run. Titrate
the Kl solution as described in step 6. This accounts for any iodine liberated from the
potential decomposition of [20s or from impurities.[2]

Sample Collection: Connect the gas sample source to the inlet of the purification train. Draw
a known volume of the gas sample through the apparatus at a constant, controlled flow rate
(e.g., 50-100 mL/min). Record the total volume of gas passed.

lodine Absorption: The liberated iodine vapor is trapped in the Kl solution, forming a yellow-
brown solution.

Titration:
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o Transfer the Kl solution from the absorption tube to an Erlenmeyer flask. Rinse the tube
with deionized water and add the rinsings to the flask.

o Titrate the solution with the standardized 0.001 N sodium thiosulfate solution until the
yellow-brown color of the iodine fades to a pale yellow.

o Add 2-3 drops of the starch indicator solution. The solution will turn a deep blue-black
color.

o Continue the titration drop-wise until the blue color completely disappears. This is the
endpoint.

o Record the volume of Na2S203 solution used.
4. Calculation
Calculate the concentration of CO in the gas sample using the following stoichiometry:
e Reaction 1: 5CO + 205 —» 5CO2 + I2
e Reaction 2 (Titration): I2 + 2Na2S203 — 2Nal + Na2S40s

From these equations, 5 moles of CO produce 1 mole of Iz, which reacts with 2 moles of
Na=S20s. Therefore, the molar ratio of CO to Na2S20s is 5:2.

The concentration of CO (in ppm) can be calculated as:
CO (ppm)=[(V_t-V.B)*N*E*V_m]/(V_s*2)*10"6

Where:

V_t = Volume of Na2S203 used for the sample (L)

V_b = Volume of Na2S20s3 used for the blank (L)

N = Normality of the Na=S203 solution (eq/L)

E = Equivalent weight of CO (Molar Mass / 2 = 28.01/ 2 = 14.005 g/eq)
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e V_m = Molar volume of a gas at STP (22.4 L/mol)

e V_s = Volume of the gas sample passed through the system (L), corrected to STP.

Data Presentation

The key quantitative parameters for this method are summarized below.

Parameter

Value | Condition

Notes

Reaction Stoichiometry

5 mol CO : 1 mol 120s

The reaction is quantitative
and serves as the basis for

calculation.[4][5]

Optimal Reaction Temp.

150 °C

Ensures a rapid and complete

reaction.[2]

Gas Flow Rate

50 - 100 mL/min

Must be controlled to ensure
efficient purification and

absorption.

Sample Volume

1-10L

Dependent on the expected

CO concentration.

Kl Solution Concentration

10% (w/v)

Sufficient to capture the

liberated iodine.

Na2S203 Titrant Conc.

0.001 N

A low concentration is used for

high sensitivity.

Detection Limit

~10 ppm (0.001%)

The method is highly sensitive

for trace CO analysis.[1][2]

Interfering Substances

Acetylene, Ethylene, Hz2S

Removed by the purification
train.[7][9]

Mandatory Visualizations

Experimental Workflow Diagram
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Caption: Workflow for CO detection using the iodine pentoxide method.
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Caption: Chemical transformations in the iodine pentoxide method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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